Cas no 1017294-60-8 (Tetrahydrocytisine)

Tetrahydrocytisine structure

Product Name:Tetrahydrocytisine

CAS No:1017294-60-8

Molecular Formula:C₁₁H₁₈N₂O

Molecular Weight:194.273422718048

CID:6766707

PubChem ID:519524

Tetrahydrocytisine Properties

Names and Identifiers

- decahydro-8H-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one
- AKOS030211394
- KWVYCGMBGRYVQH-UHFFFAOYSA-N
- Cytisine, tetrahydro-
- 18161-94-9
- VS-13450
- 7,11-diazatricyclo[7.3.1.0(2),?]tridecan-6-one
- Tetrahydrocytisine
- 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, decahydro-
- 1,2,3,4,5,6,9,10,11,11a-Decahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
- 1017294-60-8
- 7,11-diazatricyclo[7.3.1.02,7]tridecan-6-one
- +Expand
- InChIKey： KWVYCGMBGRYVQH-UHFFFAOYSA-N
- Inchi： 1S/C11H18N2O/c14-11-3-1-2-10-9-4-8(5-12-6-9)7-13(10)11/h8-10,12H,1-7H2
- SMILES： O=C1CCCC2C3CNCC(CN21)C3

Computed Properties

Exact Mass: 194.141913202g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 194.141913202g/mol
Heavy Atom Count: 14
Complexity: 254
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Topological Polar Surface Area: 32.3Å²

Tetrahydrocytisine Related Literature

1. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544
2. Back cover

J. Mater. Chem. A, 2014,2, 7118-7118
3. Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†

Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
4. Structural reconstruction of BiPbO2Br nanosheets for electrochemical CO2 reduction to formate†

Chong Zou,Shuijian He Mater. Chem. Front., 2023,7, 3382-3389
5. An ultrasensitive electrochemical biosensor for microRNA-21 detection via AuNPs/GAs and Y-shaped DNA dual-signal amplification strategy†

Congjuan He,Jiaying Zhao,Yanyi Long,Huisi Yang,Jiangbo Dong,Huan Liu,Zhikun Hu,Mei Yang Chem. Commun., 2023,59, 350-353
6. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
7. P3-type K0.33Co0.53Mn0.47O2·0.39H2O: a novel bifunctional electrode for Na-ion batteries†

Shuang Yuan,Xin-bo Zhang,Jun-min Yan,Qing Jiang Mater. Horiz., 2017,4, 1122-1127
8. Disordered peptide chains in an α-C-based coarse-grained model†

Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
9. Improved detection of low vapor pressure compounds in air by serial combination of single-sided membrane introduction with fiber introduction mass spectrometry (SS-MIMS-FIMS)

Ismael Cotte-Rodríguez,Eric Handberg,Robert J. Noll,David P. A. Kilgour,R. Graham Cooks Analyst, 2005,130, 679-686
10. Toxicological analysis

Analyst, 1907,32, 221-223

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